Cas no 7158-92-1 (N-(6-hydroxy-1,3-benzodioxol-5-yl)acetamide)
7158-92-1 structure
Product Name:N-(6-hydroxy-1,3-benzodioxol-5-yl)acetamide
N-(6-hydroxy-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(6-hydroxy-1,3-benzodioxol-5-yl)acetamide
- 3,4-Methylendioxy-6-hydroxy-acetanilid
- 6-acetylamino-benzo[1,3]dioxol-5-ol
- AC1L6R5Y
- AG-G-80680
- CTK5D4679
- N-(6-HYDROXYBENZO[1,3]DIOXOL-5-YL)ACETAMIDE
- NSC167886
- 7158-92-1
- NSC-167886
- DTXSID50304868
-
- Inchi: 1S/C9H9NO4/c1-5(11)10-6-2-8-9(3-7(6)12)14-4-13-8/h2-3,12H,4H2,1H3,(H,10,11)
- InChI Key: WGCJSACXVDGTFB-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C(=CC1=2)NC(C)=O)O
Computed Properties
- Exact Mass: 195.05317
- Monoisotopic Mass: 195.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Density: 1.477
- Boiling Point: 417.8°C at 760 mmHg
- Flash Point: 206.5°C
- Refractive Index: 1.656
- PSA: 67.79
- LogP: 1.15230
N-(6-hydroxy-1,3-benzodioxol-5-yl)acetamide Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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